Cas no 1101178-54-4 (ethyl 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-amido}-4-phenyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-amido}-4-phenyl-1,3-thiazole-5-carboxylate
• CAS No: 1101178-54-4
• MF: C₂₁H₂₀ClN₃O₅S₃
• MW: 526.048600196838
• CID: 5471695
• Update Time: 2025-08-01

ethyl 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-amido}-4-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-[[[1-[(5-chloro-2-thienyl)sulfonyl]-2-pyrrolidinyl]carbonyl]amino]-4-phenyl-, ethyl ester
• ethyl 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-amido}-4-phenyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C21H20ClN3O5S3/c1-2-30-20(27)18-17(13-7-4-3-5-8-13)23-21(32-18)24-19(26)14-9-6-12-25(14)33(28,29)16-11-10-15(22)31-16/h3-5,7-8,10-11,14H,2,6,9,12H2,1H3,(H,23,24,26)
• InChI Key： QAUDZJKAQSXETF-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C2=CC=CC=C2)N=C1NC(C1CCCN1S(C1SC(Cl)=CC=1)(=O)=O)=O

Additional information on ethyl 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-amido}-4-phenyl-1,3-thiazole-5-carboxylate

Research Brief on Ethyl 2-{1-[(5-Chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-amido}-4-phenyl-1,3-thiazole-5-carboxylate (CAS: 1101178-54-4)

The compound ethyl 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-amido}-4-phenyl-1,3-thiazole-5-carboxylate (CAS: 1101178-54-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The unique structural features of the molecule, including the thiazole and pyrrolidine moieties, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized through structural modifications, making it a viable candidate for further drug development. The compound's low toxicity profile in animal models further supports its potential for clinical translation.

Ongoing research is focused on exploring the broader therapeutic applications of this compound, including its potential use in combination therapies and as a scaffold for the development of novel derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its progression into clinical trials. The findings from these studies are expected to provide valuable insights into the compound's mechanism of action and its potential as a next-generation therapeutic agent.

In conclusion, ethyl 2-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-amido}-4-phenyl-1,3-thiazole-5-carboxylate represents a promising lead compound in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a compelling subject for further investigation, with the potential to address unmet medical needs in oncology and inflammatory diseases.